Cas no 85694-52-6 (2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide)
85694-52-6 structure
Product Name:2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide
CAS No:85694-52-6
MF:C5H12N2O2S
MW:164.225979804993
MDL:MFCD28960266
CID:853322
PubChem ID:10397135
Update Time:2025-04-19
2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Thiadiazolidine, 2-(1-methylethyl)-, 1,1-dioxide
- 1,2,5-Thiadiazolidine,2-(1-methylethyl)-,1,1-dioxide(9CI)
- 2-isopropyl-1,2,5-thiadiazolidine-1,1-dioxide
- F2147-3179
- 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione
- 85694-52-6
- EN300-22439002
- SCHEMBL13672147
- 2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide
- AKOS026716251
- 2-isopropyl-1,2,5-thiadiazolidine1,1-dioxide
-
- MDL: MFCD28960266
- Inchi: 1S/C5H12N2O2S/c1-5(2)7-4-3-6-10(7,8)9/h5-6H,3-4H2,1-2H3
- InChI Key: SFSRUGQYRFPBDD-UHFFFAOYSA-N
- SMILES: S1(NCCN1C(C)C)(=O)=O
Computed Properties
- Exact Mass: 164.06200
- Monoisotopic Mass: 164.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.79000
- LogP: 0.89230
2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide Customs Data
- HS CODE:2901100000
- Customs Data:
China Customs Code:
2901100000Overview:
2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22439002-0.05g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 0.05g |
$252.0 | 2024-06-20 | |
| Enamine | EN300-22439002-0.1g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 0.1g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-22439002-0.25g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 0.25g |
$538.0 | 2024-06-20 | |
| Enamine | EN300-22439002-0.5g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 0.5g |
$847.0 | 2024-06-20 | |
| Enamine | EN300-22439002-1.0g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 1.0g |
$1086.0 | 2024-06-20 | |
| Enamine | EN300-22439002-2.5g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 2.5g |
$2127.0 | 2024-06-20 | |
| Enamine | EN300-22439002-5.0g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 5.0g |
$3147.0 | 2024-06-20 | |
| Enamine | EN300-22439002-10.0g |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
85694-52-6 | 95% | 10.0g |
$4667.0 | 2024-06-20 | |
| Life Chemicals | F2147-3179-0.25g |
2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide |
85694-52-6 | 95%+ | 0.25g |
$890.0 | 2023-09-06 | |
| Life Chemicals | F2147-3179-0.5g |
2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide |
85694-52-6 | 95%+ | 0.5g |
$937.0 | 2023-09-06 |
2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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